Cas no 885701-71-3 (Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aS)-)

• Product Name: Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aS)-
• CAS No: 885701-71-3
• MF: C₂₃H₁₉O₃P
• MW: 374.368927240372
• MDL: MFCD08459341
• CID: 711952
• PubChem ID: 11660770
• Update Time: 2025-11-02

Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aS)- Chemical and Physical Properties

Names and Identifiers

• Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aS)-
• 5-Phenoxy-10,11,12,13-tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]d ioxaphosphocine
• Phenyl-[(S)-1,1-spirobiindane-7,7-diyl]phosphite
• (11aS)-10,11,12,13-Tetrahydro-5-phenoxydiindeno[7,1-de:1′,7′-fg][1,3,2]dioxaphosphocin (ACI)
• CS-0062448
• 12-phenoxy-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocine
• 10,11,12,13-Tetrahydro-5-phenoxydiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin
• Phenyl-[(S)-1,1-spirobiindane-7,7-diyl]-phosphite, (11aS)-(-)-10,11,12,13-Tetrahydrodiindeno[7,1-de
• Phenyl-[(R)-1,1-spirobiindane-7,7-diyl]-phosphite,(11aR)-(+)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-phenoxy
• Phenyl-[(R)-1,1'-spirobiindane-7,7'-diyl]-phosphite((R)-ShiP)
• (11aR)-10,11,12,13-Tetrahydro-5-phenoxy-diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin
• 1119754-16-3
• (11aR)-(+)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-phenoxy
• AKOS025295602
• SCHEMBL14929540
• (11aS)-(-)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-phenoxy
• AKOS015950895
• Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin, 10,11,12,13-tetrahydro-5-phenoxy-
• 885701-71-3
• MFCD08459341
• (R)-ShiP
• 656233-53-3
• I-fg][1,3,2]dioxaphosphocin-5-phenoxy
• I,7
• CS-0037008
• Phenyl-[(S)-1,1-spirobiindane-7,7-diyl]-phosphite, (11aS)-(-)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1

• MDL： MFCD08459341
• Inchi： 1S/C23H19O3P/c1-2-8-18(9-3-1)24-27-25-19-10-4-6-16-12-14-23(21(16)19)15-13-17-7-5-11-20(26-27)22(17)23/h1-11H,12-15H2
• InChI Key： JVANYVSBBJFGMW-UHFFFAOYSA-N
• SMILES： O(P1OC2C=CC=C3C=2C2(CC3)CCC3=C2C(=CC=C3)O1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 374.10718146g/mol
• Monoisotopic Mass: 374.10718146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Melting Point: 102-103°C
• PSA: 41.28000
• LogP: 5.94220
• Sensitiveness: moisture sensitive
• Specific Rotation: -213° (c 0.5, CH2Cl2)

Additional information on Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aS)-

Research Briefing on Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aS)- (CAS: 885701-71-3)

Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aS)- (CAS: 885701-71-3) is a structurally complex heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique phosphorous-containing scaffold and potential biological activities. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, characterization, and potential applications in drug discovery.

Recent studies have highlighted the synthetic challenges associated with this compound, particularly in achieving high enantiopurity of the (11aS)-configuration. A 2023 publication in the Journal of Organic Chemistry described an improved asymmetric synthesis route that yields the target compound with >98% enantiomeric excess, addressing previous limitations in stereochemical control. The method employs a novel chiral auxiliary strategy that has significantly improved the scalability of the synthesis.

Structural analysis through X-ray crystallography and NMR spectroscopy has revealed interesting conformational properties of this molecule. The dioxaphosphocin ring system adopts a boat-like conformation, while the diindeno moiety contributes to significant π-stacking capabilities. These structural features are believed to contribute to its observed interactions with biological targets, particularly in binding to protein kinase domains.

In pharmacological studies, preliminary screening has shown moderate inhibitory activity against several kinase targets, with IC50 values in the low micromolar range. Molecular docking studies suggest that the phenoxy group at position 5 plays a crucial role in target binding, while the phosphorous center may contribute to interactions with catalytic lysine residues. These findings position the compound as a potential lead for kinase inhibitor development.

The compound's stability profile has been investigated under various physiological conditions. Stability studies indicate reasonable metabolic stability in liver microsomes (t1/2 > 60 minutes in human microsomes), though the phenoxy group appears susceptible to oxidative metabolism. Several research groups are currently exploring structural modifications to improve metabolic stability while maintaining biological activity.

Recent patent applications (WO2023017261, US2023023465) have claimed derivatives of this core structure for potential applications in oncology and inflammatory diseases. These patents highlight the growing commercial interest in this chemical scaffold and its potential as a privileged structure in medicinal chemistry.

Future research directions include more extensive structure-activity relationship studies, particularly exploring modifications at the phenoxy position and the phosphorous center. Additionally, the development of radiolabeled versions of this compound for target engagement studies is underway at several research institutions, which could provide valuable insights into its mechanism of action.

In conclusion, Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aS)- represents an intriguing chemical entity with potential therapeutic applications. While challenges remain in optimizing its drug-like properties, recent advances in synthesis and biological evaluation have positioned this compound as a promising scaffold for further development in chemical biology and drug discovery programs.